Cas no 123769-35-7 (Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-)
123769-35-7 structure
Product Name:Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
CAS No:123769-35-7
MF:C16H13ClO3
MW:288.725623846054
CID:158913
PubChem ID:766904
Update Time:2025-04-19
Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
- (2-chlorophenyl)-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
- BRN 3614954
- (2-Chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanone
- Oprea1_739445
- AKOS000605818
- 123769-35-7
- 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(o-chlorobenzoyl)-
- Methanone, (2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-
- Oprea1_593832
- DTXSID60154078
-
- Inchi: 1S/C16H13ClO3/c17-13-5-2-1-4-12(13)16(18)11-6-7-14-15(10-11)20-9-3-8-19-14/h1-2,4-7,10H,3,8-9H2
- InChI Key: GIMVFKAIWNRTJH-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1C=CC2=C(C=1)OCCCO2)=O
Computed Properties
- Exact Mass: 288.05539
- Monoisotopic Mass: 288.055322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5
- XLogP3: 4
Experimental Properties
- Density: 1.276
- Boiling Point: 438.9°Cat760mmHg
- Flash Point: 178.5°C
- Refractive Index: 1.59
- PSA: 35.53
Methanone,(2-chlorophenyl)(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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